Methyl triallyl acetate

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: methyl 2,2-bis(prop-2-enyl)pent-4-enoate
• InChI: InChI=1S/C12H18O2/c1-5-8-12(9-6-2,10-7-3)11(13)14-4/h5-7H,1-3,8-10H2,4H3
• InChI Key: IDHIOZIGZKWKQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC=C)(CC=C)CC=C

Description

Methyl triallyl acetate (C${10}$H${14}$O$_2$) is a triallyl ester derivative of acetic acid, characterized by three allyl groups attached to the acetate backbone. It is primarily utilized in organic synthesis and polymer chemistry due to its reactive allyl functional groups, which enable crosslinking and participation in cycloaddition reactions.

Comparison with Similar Compounds

Triallyl Isocyanurate (TAIC)

Structure : C${12}$H${15}$N$3$O$3$, featuring a triazine core with three allyl ester groups.
Applications :

• Acts as a crosslinking agent in poly(vinyl acetate) (PVAc) and ethylene-vinyl acetate (EVA) copolymers. TAIC forms networks with vinyl acetate monomers, though its reactivity ratio (r$1$ = 0.278 for vinyl acetate; r$2$ = 1.95 for TAIC) leads to heterogeneous crosslinking compared to styrene/divinylbenzene systems .
• Enhances thermal stability in PEVA-carbon composites for actuatable fibers .

Key Differences :

• Unlike methyl triallyl acetate, TAIC’s triazine ring improves thermal resistance but may broaden glass transition ranges due to crosslink heterogeneity .

Triallyl Cyanurate (TAC)

Structure : C${12}$H${15}$N$3$O$3$, similar to TAIC but with a cyanurate core.
Applications :

• Used in tackifying dispersants and copolymer plasticizers. For instance, TAC copolymerizes with vinyl acetate and acrylic acid to create poly(vinyl alcohol-acrylic acid-triallyl) dispersants, improving adhesion and stability in coatings .
• Serves as a comonomer in flame-retardant plasticizers with ω-bromoalkyl esters .

Key Differences :

Other Triallyl Esters

• Triallyl Borate : Used in specialized polymers but lacks the ester functionality of methyl triallyl acetate, limiting its solubility in organic matrices .
• Triallylamine : Contains amine groups instead of ester linkages, favoring ionic interactions in hydrogels rather than covalent crosslinking .

Comparative Data Table

Compound	Molecular Formula	Key Applications	Reactivity/Crosslinking Efficiency	Thermal Stability	Reference
Methyl Triallyl Acetate	C${10}$H${14}$O$_2$	Synthesis of thiaadamantanes, macrocycles	High (ozonolysis reactivity)	Moderate
Triallyl Isocyanurate	C${12}$H${15}$N$3$O$3$	PVAc/EVA crosslinking, composites	Moderate (heterogeneous networks)	High
Triallyl Cyanurate	C${12}$H${15}$N$3$O$3$	Dispersants, flame-retardant copolymers	High (cyanurate-enhanced reactivity)	High

Research Findings and Industrial Relevance

• Methyl Triallyl Acetate: Critical in synthesizing sulfur-rich adamantane derivatives, which are pivotal in advanced materials. Its ozonolysis-driven reactivity is unique among triallyl esters .
• Triallyl Isocyanurate : Dominates in polymer crosslinking but faces challenges in network homogeneity. Its use in carbon-black-PEVA composites showcases versatility in smart materials .